Cas no 52481-41-1 (4-[2-(morpholin-4-yl)ethoxy]aniline)

• Product Name: 4-[2-(morpholin-4-yl)ethoxy]aniline
• CAS No: 52481-41-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD04970981
• CID: 367324
• PubChem ID: 6484711
• Update Time: 2025-11-01

4-[2-(morpholin-4-yl)ethoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Morpholinoethoxy)aniline
• 4-[2-(4-Morpholinyl)ethoxy]aniline
• 4-(2-Morpholin-4-ylethoxy)aniline
• 4-(2-Morpholin-4-yl-Ethoxy)Phenylamine
• 4-(2-Morpholin-4-yl-ethoxy)-phenylamine
• Benzenamine,4-[2-(4-morpholinyl)ethoxy]-
• 4-[2-(4-Aminophenoxy)ethyl]morpholine
• 4-[2-(morpholin-4-yl)ethoxy]aniline
• (4-{[2-(4-morpholinyl)ethyl]oxy}phenyl)amine
• ZHFFNLQQANCJEQ-UHFFFAOYSA-N
• FT-0640071
• PS-5149
• 4-(2-morpholin-4-ylethoxy)aniline, AldrichCPR
• SCHEMBL374497
• J-513333
• 4-(morpholin-4-yl-ethoxy)-phenylamine
• 4-[2-(4-amino-phenoxy)ethyl)-morpholine
• CS-0186860
• BB 0258180
• AKOS000100336
• SY050783
• Benzenamine, 4-[2-(4-morpholinyl)ethoxy]-
• 52481-41-1
• CCG-311413
• MFCD04970981
• EN300-229870
• AMY27398
• 4-(2-(Morpholin-4-yl)ethoxy)phenylamine
• DTXSID80424482
• 4-[2-(4-amino-phenoxy)ethyl]-morpholine
• A870977
• M2691
• N-(2-(4-Aminophenoxy)ethyl)morpholine
• BBL030305
• 4-[2-(Morpholino)ethoxy]aniline
• DB-052128
• [4-[[2-(4-Morpholinyl)ethyl]oxy]phenyl]amine
• STK346910
• 4-[2-(4-Morpholinyl)ethoxy]benzenamine
• 4-(beta-Morpholinoethoxy)aniline
• 4-[2-Morpholin-4-ylethoxy)aniline
• XEN55V945L

• MDL： MFCD04970981
• Inchi： 1S/C12H18N2O2/c13-11-1-3-12(4-2-11)16-10-7-14-5-8-15-9-6-14/h1-4H,5-10,13H2
• InChI Key： ZHFFNLQQANCJEQ-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 150°C/0.005mmHg(lit.)
• PSA: 47.72000
• LogP: 1.49890
• Sensitiveness: Air Sensitive
• λmax: 308(CH3CN)(lit.)

4-[2-(morpholin-4-yl)ethoxy]aniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 20/21/22-34-41-22
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R20/21/22

Additional information on 4-[2-(morpholin-4-yl)ethoxy]aniline

Professional Introduction to Compound with CAS No. 52481-41-1 and Product Name: 4-[2-(morpholin-4-yl)ethoxy]aniline

The compound with the CAS number 52481-41-1 and the product name 4-[2-(morpholin-4-yl)ethoxy]aniline represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and molecular interactions. The presence of a morpholine moiety and an aniline backbone suggests a versatile chemical entity capable of engaging in multiple biochemical pathways.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating morpholine derivatives. Morpholine-based structures are known for their stability and ability to modulate biological targets effectively. The compound 4-[2-(morpholin-4-yl)ethoxy]aniline exemplifies this trend, offering a scaffold that can be further modified to enhance its pharmacological properties. Its aniline component further adds to its potential as a precursor for synthesizing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Current research indicates that aniline derivatives can interact with neurotransmitter receptors, making them candidates for treating conditions such as depression, anxiety, and Parkinson's disease. The morpholine ring in 4-[2-(morpholin-4-yl)ethoxy]aniline may enhance its ability to cross the blood-brain barrier, a critical factor in developing effective central nervous system (CNS) drugs.

Recent studies have also highlighted the compound's utility in oncology research. The structural features of 4-[2-(morpholin-4-yl)ethoxy]aniline allow it to inhibit specific kinases involved in cancer cell proliferation. By targeting these kinases, the compound demonstrates promise in reducing tumor growth and preventing metastasis. Preliminary in vitro experiments have shown that it can selectively induce apoptosis in cancerous cells while sparing healthy tissues, suggesting a high therapeutic index.

The synthesis of 4-[2-(morpholin-4-yl)ethoxy]aniline involves a multi-step process that requires precise control over reaction conditions. The introduction of the morpholine ring is a critical step, often achieved through nucleophilic substitution reactions. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to optimize yield and purity. These synthetic methodologies ensure that the final product meets the stringent standards required for pharmaceutical applications.

In addition to its therapeutic potential, 4-[2-(morpholin-4-yl)ethoxy]aniline has shown promise in material science applications. Its ability to form stable complexes with metal ions makes it useful in developing new catalysts and sensors. Researchers are exploring its use in creating luminescent materials for optoelectronic devices, where its electronic properties can be tailored for specific applications.

The safety profile of 4-[2-(morpholin-4-yl)ethoxy]aniline is another area of active investigation. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies aim to determine safe dosage levels and potential side effects, ensuring that any future clinical trials can be conducted with minimal risk to patients. The results have been encouraging, indicating that the compound is well-tolerated at moderate doses.

As research continues, the applications of 4-[2-(morpholin-4-yl)ethoxy]aniline are expected to expand beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for developing new materials and technologies. Collaborative efforts between chemists, biologists, and engineers will be essential in unlocking its full potential across multiple disciplines.

In conclusion, the compound with CAS No. 52481-41-1 and the product name 4-[2-(morpholin-4-yl)ethoxy]aniline represents a fascinating subject of study with far-reaching implications. Its structural versatility, coupled with its demonstrated efficacy in preclinical studies, positions it as a promising candidate for future therapeutics and advanced materials. As scientific understanding progresses, we can anticipate even more innovative uses for this remarkable chemical entity.